Hydron;benzoate
Hydron;benzoate
Benzoic acid, also known as benzoate or E210, belongs to the class of organic compounds known as benzoic acids. These are organic Compounds containing a benzene ring which bears at least one carboxyl group. Benzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Benzoic acid has been found throughout most human tissues, and has also been detected in most biofluids, including saliva, feces, urine, and sweat. Within the cell, benzoic acid is primarily located in the cytoplasm and endoplasmic reticulum. Benzoic acid exists in all eukaryotes, ranging from yeast to humans. Benzoic acid is also a parent compound for other transformation products, including but not limited to, 4-(2-carboxyphenyl)-2-oxobut-3-enoic acid, 4-hydroxy-3-octaprenylbenzoic acid, and hydroxybenzoic acid. Benzoic acid is a potentially toxic compound.
Benzoic acid appears as a white crystalline solid. Slightly soluble in water. The primary hazard is the potential for environmental damage if released. Immediate steps should be taken to limit spread to the environment. Used to make other chemicals, as a food preservative, and for other uses.
Benzoic acid is a compound comprising a benzene ring core carrying a carboxylic acid substituent. It has a role as an antimicrobial food preservative, an EC 3.1.1.3 (triacylglycerol lipase) inhibitor, an EC 1.13.11.33 (arachidonate 15-lipoxygenase) inhibitor, a plant metabolite, a human xenobiotic metabolite, an algal metabolite and a drug allergen. It is a conjugate acid of a benzoate.
Benzoic acid appears as a white crystalline solid. Slightly soluble in water. The primary hazard is the potential for environmental damage if released. Immediate steps should be taken to limit spread to the environment. Used to make other chemicals, as a food preservative, and for other uses.
Benzoic acid is a compound comprising a benzene ring core carrying a carboxylic acid substituent. It has a role as an antimicrobial food preservative, an EC 3.1.1.3 (triacylglycerol lipase) inhibitor, an EC 1.13.11.33 (arachidonate 15-lipoxygenase) inhibitor, a plant metabolite, a human xenobiotic metabolite, an algal metabolite and a drug allergen. It is a conjugate acid of a benzoate.
Brand Name:
Vulcanchem
CAS No.:
117500-35-3
VCID:
VC20845770
InChI:
InChI=1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)
SMILES:
[H+].C1=CC=C(C=C1)C(=O)[O-]
Molecular Formula:
C7H6O2
C7H6O2
C6H5COOH
C6H5COOH
C7H6O2
C6H5COOH
C6H5COOH
Molecular Weight:
122.12 g/mol
Hydron;benzoate
CAS No.: 117500-35-3
Cat. No.: VC20845770
Molecular Formula: C7H6O2
C7H6O2
C6H5COOH
C6H5COOH
Molecular Weight: 122.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzoic acid, also known as benzoate or E210, belongs to the class of organic compounds known as benzoic acids. These are organic Compounds containing a benzene ring which bears at least one carboxyl group. Benzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Benzoic acid has been found throughout most human tissues, and has also been detected in most biofluids, including saliva, feces, urine, and sweat. Within the cell, benzoic acid is primarily located in the cytoplasm and endoplasmic reticulum. Benzoic acid exists in all eukaryotes, ranging from yeast to humans. Benzoic acid is also a parent compound for other transformation products, including but not limited to, 4-(2-carboxyphenyl)-2-oxobut-3-enoic acid, 4-hydroxy-3-octaprenylbenzoic acid, and hydroxybenzoic acid. Benzoic acid is a potentially toxic compound. Benzoic acid appears as a white crystalline solid. Slightly soluble in water. The primary hazard is the potential for environmental damage if released. Immediate steps should be taken to limit spread to the environment. Used to make other chemicals, as a food preservative, and for other uses. Benzoic acid is a compound comprising a benzene ring core carrying a carboxylic acid substituent. It has a role as an antimicrobial food preservative, an EC 3.1.1.3 (triacylglycerol lipase) inhibitor, an EC 1.13.11.33 (arachidonate 15-lipoxygenase) inhibitor, a plant metabolite, a human xenobiotic metabolite, an algal metabolite and a drug allergen. It is a conjugate acid of a benzoate. |
|---|---|
| CAS No. | 117500-35-3 |
| Molecular Formula | C7H6O2 C7H6O2 C6H5COOH C6H5COOH |
| Molecular Weight | 122.12 g/mol |
| IUPAC Name | hydron;benzoate |
| Standard InChI | InChI=1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9) |
| Standard InChI Key | WPYMKLBDIGXBTP-UHFFFAOYSA-N |
| SMILES | [H+].C1=CC=C(C=C1)C(=O)[O-] |
| Canonical SMILES | [H+].C1=CC=C(C=C1)C(=O)[O-] |
| Boiling Point | 480 °F at 760 mm Hg (NTP, 1992) 249.2 °C 249.2 °C at 760 mm Hg 249 °C |
| Colorform | Monoclinic tablets, plates, leaflets White scales or needle crystals Monoclinic leaflets or needles |
| Flash Point | 250 °F (NTP, 1992) 250 °F (121 °C) (closed cup) 121 °C c.c. |
| Melting Point | 252.3 °F (NTP, 1992) 122.4 °C 121,5 - 123,5 °C Mp 122 ° 122.35 °C 122.4°C 122 °C |
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